4-((1,3-dioxoisoindolin-2-yl)methyl)-N-(3-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 4-[(1,3-dioxoisoindol-2-yl)methyl]-N-(3-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C22H18N2O5S/c1-29-17-6-4-5-16(13-17)23-30(27,28)18-11-9-15(10-12-18)14-24-21(25)19-7-2-3-8-20(19)22(24)26/h2-13,23H,14H2,1H3
• InChI Key: PUYZYCAZOOXGNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C22H18N2O5S
• Molecular Weight: 422.5 g/mol
• CAS No.: 955298-68-7

Description

4-((1,3-dioxoisoindolin-2-yl)methyl)-N-(3-methoxyphenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H18N2O5S and its molecular weight is 422.46. The purity is usually 95%.
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Scientific Research Applications

• Photodynamic Therapy and Cancer Treatment : A study by Pişkin, Canpolat, & Öztürk (2020) describes the synthesis of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds exhibit properties useful for photodynamic therapy, a treatment method for cancer. Their high singlet oxygen quantum yield and good fluorescence properties make them potential Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Antihyperglycemic Activity : Eissa (2013) synthesized isoindoline-1,3-dione analogues bearing aryl sulfonylurea moieties, which showed active antihyperglycemic agents. These compounds, including variants of the 4-((1,3-dioxoisoindolin-2-yl)methyl)-N-(3-methoxyphenyl)benzenesulfonamide, were identified as active against hyperglycemia, potentially useful in diabetes treatment (Eissa, 2013).

• Cytotoxic and Antitumor Activities : Gul et al. (2016) synthesized a series of benzenesulfonamides with potential cytotoxic activities, crucial for anti-tumor activity studies. These compounds, including derivatives of this compound, showed inhibition of human carbonic anhydrase isoforms, relevant in cancer research (Gul et al., 2016).

• Carbonic Anhydrase Inhibitors for Antiepileptic Agents : Sethi et al. (2016) investigated dioxoisoindolin benzene sulfonamide derivatives as inhibitors of carbonic anhydrase, specifically for antiepileptic activity. Their research suggests these compounds, including this compound, as potential antiepileptic agents (Sethi, Nayak, Sarkar, & Verma, 2016).